Cas no 69618-86-6 ([1,1'-Biphenyl]-3-ol,3-(hydrogen sulfate))
69618-86-6 structure
Product Name:[1,1'-Biphenyl]-3-ol,3-(hydrogen sulfate)
CAS No:69618-86-6
MF:C12H10O4S
MW:250.270402431488
CID:513383
PubChem ID:155317
Update Time:2025-04-19
[1,1'-Biphenyl]-3-ol,3-(hydrogen sulfate) Chemical and Physical Properties
Names and Identifiers
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- [1,1'-Biphenyl]-3-ol,3-(hydrogen sulfate)
- (3-phenylphenyl) hydrogen sulfate
- (1,1'-Biphenyl)-3-ol, hydrogen sulfate
- 69618-86-6
- DTXSID70219884
-
- Inchi: 1S/C12H10O4S/c13-17(14,15)16-12-8-4-7-11(9-12)10-5-2-1-3-6-10/h1-9H,(H,13,14,15)
- InChI Key: BVRXABCIUCIBAA-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(O)OC1=CC=CC(=C1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 250.03
- Monoisotopic Mass: 250.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 72Ų
Experimental Properties
- Density: 1.384
- Refractive Index: 1.62
- PSA: 63.6
[1,1'-Biphenyl]-3-ol,3-(hydrogen sulfate) Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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